Cas no 2137885-66-4 ([4-(Aminomethyl)-4-(trifluoromethyl)piperidin-1-yl]-(1-methylcyclopropyl)methanone)
[4-(Aminomethyl)-4-(trifluoromethyl)piperidin-1-yl]-(1-methylcyclopropyl)methanone is a specialized piperidine derivative featuring both aminomethyl and trifluoromethyl functional groups, as well as a 1-methylcyclopropyl methanone moiety. This compound is of interest in medicinal chemistry and pharmaceutical research due to its unique structural properties, which may enhance binding affinity and metabolic stability. The trifluoromethyl group contributes to increased lipophilicity and potential bioactivity, while the aminomethyl functionality offers a site for further derivatization. The 1-methylcyclopropyl moiety may confer steric and electronic effects, influencing conformational stability. This molecule is suitable for applications in drug discovery, particularly in the development of targeted therapeutics requiring precise structural modifications.
![[4-(Aminomethyl)-4-(trifluoromethyl)piperidin-1-yl]-(1-methylcyclopropyl)methanone structure](https://ossimg.kuujia.com/scimg/2138000/2137885-66-4x500.png)
2137885-66-4 structure
Product Name:[4-(Aminomethyl)-4-(trifluoromethyl)piperidin-1-yl]-(1-methylcyclopropyl)methanone
CAS No:2137885-66-4
MF:C12H19F3N2O
MW:264.287273645401
CID:5299833
Update Time:2025-05-27
[4-(Aminomethyl)-4-(trifluoromethyl)piperidin-1-yl]-(1-methylcyclopropyl)methanone Chemical and Physical Properties
Names and Identifiers
-
- [1-(1-methylcyclopropanecarbonyl)-4-(trifluoromethyl)piperidin-4-yl]methanamine
- [4-(Aminomethyl)-4-(trifluoromethyl)piperidin-1-yl]-(1-methylcyclopropyl)methanone
- Methanone, [4-(aminomethyl)-4-(trifluoromethyl)-1-piperidinyl](1-methylcyclopropyl)-
-
- Inchi： 1S/C12H19F3N2O/c1-10(2-3-10)9(18)17-6-4-11(8-16,5-7-17)12(13,14)15/h2-8,16H2,1H3
- InChI Key： QREWFFOVEABWER-UHFFFAOYSA-N
- SMILES： FC(C1(CN)CCN(CC1)C(C1(C)CC1)=O)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 342
- XLogP3: 1.3
- Topological Polar Surface Area: 46.3
[4-(Aminomethyl)-4-(trifluoromethyl)piperidin-1-yl]-(1-methylcyclopropyl)methanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-768168-0.05g |
[1-(1-methylcyclopropanecarbonyl)-4-(trifluoromethyl)piperidin-4-yl]methanamine |
2137885-66-4 | 95% | 0.05g |
$2602.0 | 2024-05-22 | |
| Enamine | EN300-768168-0.1g |
[1-(1-methylcyclopropanecarbonyl)-4-(trifluoromethyl)piperidin-4-yl]methanamine |
2137885-66-4 | 95% | 0.1g |
$2725.0 | 2024-05-22 | |
| Enamine | EN300-768168-0.25g |
[1-(1-methylcyclopropanecarbonyl)-4-(trifluoromethyl)piperidin-4-yl]methanamine |
2137885-66-4 | 95% | 0.25g |
$2849.0 | 2024-05-22 | |
| Enamine | EN300-768168-0.5g |
[1-(1-methylcyclopropanecarbonyl)-4-(trifluoromethyl)piperidin-4-yl]methanamine |
2137885-66-4 | 95% | 0.5g |
$2972.0 | 2024-05-22 | |
| Enamine | EN300-768168-1.0g |
[1-(1-methylcyclopropanecarbonyl)-4-(trifluoromethyl)piperidin-4-yl]methanamine |
2137885-66-4 | 95% | 1.0g |
$3097.0 | 2024-05-22 | |
| Enamine | EN300-768168-2.5g |
[1-(1-methylcyclopropanecarbonyl)-4-(trifluoromethyl)piperidin-4-yl]methanamine |
2137885-66-4 | 95% | 2.5g |
$6069.0 | 2024-05-22 | |
| Enamine | EN300-768168-5.0g |
[1-(1-methylcyclopropanecarbonyl)-4-(trifluoromethyl)piperidin-4-yl]methanamine |
2137885-66-4 | 95% | 5.0g |
$8979.0 | 2024-05-22 | |
| Enamine | EN300-768168-10.0g |
[1-(1-methylcyclopropanecarbonyl)-4-(trifluoromethyl)piperidin-4-yl]methanamine |
2137885-66-4 | 95% | 10.0g |
$13314.0 | 2024-05-22 |
[4-(Aminomethyl)-4-(trifluoromethyl)piperidin-1-yl]-(1-methylcyclopropyl)methanone Related Literature
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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